Potassium bromide

• IUPAC Name: potassium;bromide
• InChI: InChI=1S/BrH.K/h1H;/q;+1/p-1
• InChI Key: IOLCXVTUBQKXJR-UHFFFAOYSA-M
• Canonical SMILES: [K+].[Br-]
• Molecular Formula: BrK, KBr
• DSSTOX Substance ID: DTXSID5025946
• Molecular Weight: 119.00 g/mol
• Physical Description: Potassium bromide appears as odorless colorless crystals or white crystalline powder or white granular solid with a pungent bitter saline taste. Aqueous solutions are neutral (pH about 7). (NTP, 1992), Dry Powder; Liquid; Pellets or Large Crystals; Pellets or Large Crystals, Other Solid, Colorless or white solid; Slightly hygroscopic; [HSDB] White odorless powder; [MSDSonline]
• Boiling Point: 2615 °F at 760 mmHg (NTP, 1992), 1435 °C
• Solubility: greater than or equal to 100 mg/mL at 59 °F (NTP, 1992), In water, 67.8 g/100 g at 25 °C, Soluble in water, 1 g dissolves in 1.5 mL water, 1 mL boiling water, 1 g dissolves in 250 mL alcohol, 21 mL boiling alcohol, 4.6 mL glycerol, For more Solubility (Complete) data for Potassium bromide (6 total), please visit the HSDB record page.
• Density: 2.75 at 77 °F (NTP, 1992) - Denser than water; will sink, 2.74 g/cu cm at 25 °C
• Vapor Pressure: 1 mmHg at 1463 °F (NTP, 1992), VP: 1 mm Hg at 795 °C
• Color/Form: Colorless crystals or white granules or powder, Colorless cubic crystals, White, crystalline powder or granules
• CAS RN: 7758-02-3
• Melting Point: 1346 °F (NTP, 1992), 730 °C

Description

Potassium Bromide (KBr) is a chemical compound with the formula KBr. It is an ionic salt that is fully dissociated and near pH 7 in an aqueous solution. It is a white crystalline solid that dissolves easily in water. It is odorless and comes in the form of white crystalline powder, colorless crystals, or white granular solid with a pungent bitter saline taste.

Synthesis Analysis

Potassium bromide is produced on an industrial scale by reacting potassium carbonate (K2CO3) with bromine (Br2), yielding KBr and carbon dioxide (CO2) as products. A traditional method for the manufacture of KBr is the reaction of potassium carbonate with an iron (III, II) bromide, Fe3Br8, made by treating scrap iron under water with excess bromine.

Molecular Structure Analysis

Potassium Bromide has a simple structure created by a single cation K+ and a single anion Br-. The crystalline structure of this salt is precisely octahedral. This structure is formed by one potassium cation surrounded by six bromine anions and also vice versa.

Chemical Reactions Analysis

Potassium bromide, a typical ionic salt, is fully dissociated and near pH 7 in an aqueous solution. It serves as a source of bromide ions. Its bromide ion can be replaced by fluorine and chlorine. It reacts with sulfuric acid to generate hydrogen bromide. It reacts with silver nitrate to form a yellow silver bromide precipitate.

Physical And Chemical Properties Analysis

Potassium Bromide is a white crystalline solid at room temperature. It is highly soluble in water, with a solubility of 53.5 g/100 mL at 20 degrees Celsius. The melting point of the salt is 734 °C, while the boiling point is 1435 °C.

Scientific Research Applications

Radiation Defect Studies

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Surface Structuration

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Organic Synthesis

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Mechanism of Action

Target of Action

Potassium bromide (KBr) is a salt that was widely used as an anticonvulsant and a sedative in the late 19th and early 20th centuries . The primary target of KBr is the central nervous system . Its action is due to the bromide ion .

Mode of Action

It is believed that kbr predominantly enhances gaba-ergic inhibition . This means that KBr increases the release of gamma-aminobutyric acid (GABA), a neurotransmitter that inhibits nerve transmission in the brain, calming nervous activity. As a result, KBr can help to control seizures .

Biochemical Pathways

This competition disrupts the normal electrical activity in the central nervous system, making it more difficult for a seizure to occur .

Pharmacokinetics

The pharmacokinetics of KBr have been studied in various species. In horses, for example, a single oral dose of 120 mg/kg KBr resulted in a maximum mean serum bromide concentration of 284 ± 15 μg/mL, and the mean elimination half-life was 75 ± 14 hours . Repeated administration of a loading dose of KBr (120 mg/kg once daily for 5 days) gave a maximum serum bromide concentration of 1098 ± 105 μg/mL . The administration of lower, maintenance doses of KBr (40 mg/kg once daily) was associated with decreased serum bromide concentrations, which plateaued at approximately 700 μg/mL .

Result of Action

The result of KBr’s action is a decrease in seizure activity within the central nervous system . By enhancing GABA-ergic inhibition and disrupting normal electrical activity in the brain, KBr helps to control seizures .

Safety and Hazards

Potassium Bromide may cause respiratory irritation, skin irritation, serious eye irritation, and drowsiness or dizziness. It is harmful to aquatic life. Dust may cause irritation to the respiratory tract. Ingestion may cause nausea, vomiting, and abdominal pain.

Future Directions

Potassium bromide marked the first effective treatment for epilepsy. Since then new anti-epileptics with various degrees of success have come on the market, partly through chance and partly as clinicians and researchers develop their understanding of how these drugs work. Researchers are also exploring the use of KBr in the production of graphene for supercapacitor applications.

Synthesis routes and methods

Procedure details

Into a 500mL three-necked flask equipped with a dropping funnel, condenser, thermometer and mechanical stirrer were charged 50 grams of methylene-1,2-dioxybenzene (MDOB), 50 grams of methylene dibromide (Me2Br2) and 20 grams of 34% aqueous potassium bromide. With stirring, an aqueous potassium tribromide solution--formed from 165 grams of 34% aqueous KBr and 65 grams of elemental bromine--was added slowly over a two-hour period during which time the mildly exothermic reaction kept the reaction mixture at or slightly below 30° C. Samples were taken when 25%, 50%, 75% and 100% of the aqueous KBr3 solution had been added in order to determine the extent to which monobromination to methylene-1,2-dioxy-4-bromobenzene (BrMDOB) and dibromination to Br2MDOB had occurred. Another sample was taken after stirring the final reaction mixture for 30 minutes. Gas chromatographic analysis of these samples gave the following results (expressed in terms of percentages of the designated materials present):

Q & A

Q1: What is the primary mechanism of action of potassium bromide as an anticonvulsant?

A1: While the exact mechanism is not fully understood, potassium bromide is believed to exert its anticonvulsant effects by enhancing neuronal inhibition. [, , , , ] This is thought to occur through its action on chloride channels, stabilizing neuronal membranes and reducing their excitability.

Q2: What is the molecular formula and weight of potassium bromide?

A2: The molecular formula of potassium bromide is KBr. Its molecular weight is 119.002 g/mol. [, , , , ]

Q3: Has potassium bromide been investigated for its catalytic properties?

A3: Yes, potassium bromide has been shown to act synergistically with manganese(II) acetate in the catalytic oxidation of 4-aminotoluene to 4-aminobenzaldehyde using ozone. [] The potassium bromide is believed to enhance the catalytic activity of the manganese complex, leading to a higher yield of the desired product. This suggests potential applications in organic synthesis.

Q4: Have computational methods been used to study potassium bromide?

A4: Yes, molecular dynamics simulations have been employed to investigate the adsorption process of polyethylene oxide onto potassium bromide surfaces. [] These simulations provide insights into the conformational changes of polyethylene oxide upon adsorption and offer guidance for designing coating agents or nucleation agents.

Q5: What are the most commonly reported adverse effects associated with potassium bromide treatment in dogs?

A5: Reversible neurological signs are the most frequently reported adverse effects in dogs receiving potassium bromide. [, ] These signs are often associated with high serum bromide concentrations or the concurrent use of other anticonvulsant medications. [, , ] Monitoring serum bromide levels and adjusting doses accordingly is crucial to minimize the risk of these adverse effects.